Cas no 61417-55-8 (Titanium tris(dodecylbenzenesulfonate)isopropoxide)

• Product Name: Titanium tris(dodecylbenzenesulfonate)isopropoxide
• CAS No: 61417-55-8
• MF: C₅₇H₉₈O₁₀S₃Ti
• MW: 1087.44403600693
• CID: 57693
• PubChem ID: 90474066
• Update Time: 2025-04-18

Titanium tris(dodecylbenzenesulfonate)isopropoxide Chemical and Physical Properties

Names and Identifiers

• Titanium tris(dodecylbenzenesulfonate)isopropoxide
• Isopropyl tris-(dodecylbenzenesulfonyl)-titanate
• Isopropyltridodecylbenzenesulfonyltitanate
• Titanium,tris(dodecylbenzenesulfonato-.kappa.O)(2-propanolato)
• tris(dodecylbenzenesulfonato-o)(2-propanolato)-titaniu
• tris(dodecylbenzenesulfonato-O)(2-propanolato)-Titanium
• tris(dodecylbenzenesulphonato-O)(propan-2-olato)titanium
• Titanium,tris(dodecylbenzenesulfonato-O)(2-propanolato)-
• 2-Propanol, titanium complex
• Benzenesulfonic acid, dodecyl-, titanium complex
• Isopropyltri(dodecylbenzylsulfonyl) titanate
• Isopropyl tris(dodecylbenzenesulfonyl)titanate
• KHT 103
• KR 9S
• Ken-React KR 9S
• Ken-React TTBS 9
• Ken-React TTBS 9S
• Plenact 9S
• Plenact KR 9S
• 4-dodecylbenzenesulfonic acid;propan-2-ol;titanium
• 61417-55-8
• Isopropyl tridodecylbenzenesulfonyltitanate

• Inchi： 1S/3C18H30O3S.C3H8O.Ti/c3*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21;1-3(2)4;/h3*13-16H,2-12H2,1H3,(H,19,20,21);3-4H,1-2H3;
• InChI Key： MQSLYVGSLKPIHP-UHFFFAOYSA-N
• SMILES： [Ti].S(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)(=O)O.S(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)(=O)O.S(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)(=O)O.OC(C)C

Computed Properties

• Exact Mass: 1082.55000
• Monoisotopic Mass: 1086.5801535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 71
• Rotatable Bond Count: 36
• Complexity: 1280
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.08
• PSA: 164.48000
• LogP: 20.07690

Titanium tris(dodecylbenzenesulfonate)isopropoxide Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes